Cas no 898775-90-1 (1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one
• CAS No: 898775-90-1
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1947295
• Update Time: 2025-05-20

1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one
• 3',5'-DIMETHYL-3-(4-METHOXYPHENYL)PROPIOPHENONE
• CTK5G5507
• AG-H-65610
• KB-179708

• Inchi： 1S/C18H20O2/c1-13-10-14(2)12-16(11-13)18(19)9-6-15-4-7-17(20-3)8-5-15/h4-5,7-8,10-12H,6,9H2,1-3H3
• InChI Key： ISBCLMOZBVDNDQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 268.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 26.30000
• LogP: 4.12750

Additional information on 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one

1-(3,5-Dimethylphenyl)-3-(4-Methoxyphenyl)Propan-1-One: A Comprehensive Overview

CAS No 898775-90-1, commonly referred to as 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have shed light on its synthesis, characterization, and potential uses, making it a topic of considerable research interest.

The molecular structure of 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one consists of two aromatic rings connected by a ketone group. The presence of methyl and methoxy substituents on the aromatic rings imparts distinct electronic and steric properties to the molecule. These features make it a promising candidate for applications in drug design, agrochemicals, and advanced materials. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, leveraging its stability and reactivity under specific conditions.

Recent advancements in synthetic methodologies have enabled the efficient production of CAS No 898775-90-1. Traditional approaches often involved multi-step reactions with low yields, but modern techniques such as catalytic cross-coupling reactions and microwave-assisted synthesis have significantly improved the process. These innovations not only enhance the scalability of production but also reduce environmental impact, aligning with current sustainability goals in chemical manufacturing.

The compound's electronic properties have been extensively studied using computational chemistry tools. These studies reveal that the conjugation between the aromatic rings and the ketone group plays a crucial role in determining its optical and electronic behavior. Such insights are valuable for applications in optoelectronics and sensors, where precise control over molecular properties is essential.

In terms of biological activity, preliminary assays indicate that 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one exhibits moderate antioxidant properties. This finding opens avenues for its use in nutraceuticals and skincare products. Furthermore, its ability to interact with specific biological targets is under investigation, with potential implications in therapeutic drug development.

The environmental impact of this compound has also been a focus of recent research. Studies on its biodegradability and toxicity suggest that it poses minimal risk to aquatic ecosystems when used responsibly. This information is critical for regulatory compliance and ensuring safe handling practices across various industrial applications.

In conclusion, CAS No 898775-90-1, or 1-(3,5-dimethylphenyl)-3-(4-methoxyphenyl)propan-1-one, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and understanding of its properties, positions it as a valuable asset in both academic research and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to innovation in materials science and beyond.